1-(3H-1,2,3-Triazole-4-yl)butyl azide

• IUPAC Name: 4-(1-azidobutyl)-2H-triazole
• InChI: InChI=1S/C6H10N6/c1-2-3-5(9-11-7)6-4-8-12-10-6/h4-5H,2-3H2,1H3,(H,8,10,12)
• InChI Key: ZJLUPIHCSMSGNT-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=NNN=C1)N=[N+]=[N-]
• Molecular Formula: C6H10N6
• Molecular Weight: 166.18 g/mol

Description

1-(3H-1,2,3-Triazole-4-yl)butyl azide is a compound that belongs to the class of 1,2,3-triazoles. Triazoles are nitrogenous heterocyclic moieties with a molecular formula of C2H3N3. They are known for their broad biological activities, such as antimicrobial, analgesic, anti-inflammatory, anticonvulsant, antineoplastic, antimalarial, antiviral, antiproliferative, and anticancer activities.

Synthesis Analysis

The synthesis of 1,2,3-triazole analogs has been achieved via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in an aqueous medium. A robust and versatile protocol for the synthesis of 1-monosubstituted and 1,4-disubstituted 1H-1,2,3-triazoles has been established under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst.

Molecular Structure Analysis

1,2,3-Triazoles are five-membered rings that contain three nitrogen atoms and two carbon atoms. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences.

Chemical Reactions Analysis

The reduction of several 1-substituted 1,2,3-triazole diesters by sodium borohydride has been found to be regioselective, with the C(5) ester groups being more reactive towards reduction than the C(4) ester groups.

Physical And Chemical Properties Analysis

1,2,3-Triazoles have numerous useful properties like high chemical stability (usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature), aromatic character, strong dipole moment (4.8–5.6 Debye), and hydrogen bonding ability.

Scientific Research Applications

Drug Discovery

. They are part of essential building blocks like amino acids, nucleotides, etc. .

Organic Synthesis

1,2,3-Triazoles are used in organic synthesis due to their high chemical stability. .

Polymer Chemistry

1,2,3-Triazoles are used in polymer chemistry. .

Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging

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Materials Science

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Mechanism of Action

Target of Action

The primary target of 1-(3H-1,2,3-Triazole-4-yl)butyl azide, also known as 4-(1-azidobutyl)-2H-triazole, is the Carbonic Anhydrase-II enzyme . This enzyme plays a crucial role in maintaining pH balance in the body by catalyzing the reversible hydration of carbon dioxide.

Mode of Action

The compound interacts with its target through direct binding with the active site residues of the Carbonic Anhydrase-II enzyme . This interaction results in the inhibition of the enzyme’s activity. The presence of a polar group at the 1H-1,2,3-triazole substituted phenyl ring in these derivatives contributes to the overall activity of these compounds .

Biochemical Pathways

The inhibition of the Carbonic Anhydrase-II enzyme by 1-(3H-1,2,3-Triazole-4-yl)butyl azide can affect the carbon dioxide hydration and bicarbonate buffer system in the body . This system is crucial for maintaining pH balance and facilitating gas

Safety and Hazards

While specific safety and hazard information for 1-(3H-1,2,3-Triazole-4-yl)butyl azide is not available, it’s important to note that compounds containing a triazole structure are commonly used in medicinal chemistry and are included in the class of antimicrobials on account of their well-being profile and excellent therapeutic index.

Future Directions

The development of facile and straightforward methodology for the synthesis of 1,2,3-triazoles is of noteworthy interest. Research on the synthesis and application of sequence-defined polymers involving 1,2,3-triazole substructures has attracted much attention in the recent two decades. This suggests that there is a promising future for the development and application of 1-(3H-1,2,3-Triazole-4-yl)butyl azide and similar compounds.